5-[(4-aminopiperidin-1-yl)sulfonyl]pyrimidine-2,4(1H,3H)-dione hydrochloride

• IUPAC Name: 5-(4-aminopiperidin-1-yl)sulfonyl-1H-pyrimidine-2,4-dione;hydrochloride
• InChI: InChI=1S/C9H14N4O4S.ClH/c10-6-1-3-13(4-2-6)18(16,17)7-5-11-9(15)12-8(7)14;/h5-6H,1-4,10H2,(H2,11,12,14,15);1H
• InChI Key: WZTXMCOVATVBSR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)S(=O)(=O)C2=CNC(=O)NC2=O.Cl
• Molecular Formula: C9H15ClN4O4S
• Molecular Weight: 310.76 g/mol

Description

“5-[(4-Aminopiperidin-1-yl)sulfonyl]pyrimidine-2,4(1H,3H)-dione hydrochloride” is a chemical compound with the CAS number 2098021-21-5. It has a molecular formula of C9H15ClN4O4S and a molecular weight of 310.76 g/mol. This compound is used for pharmaceutical testing.

Molecular Structure Analysis

The 1H-NMR Spectrum corresponds to the assigned structure of this compound.

Physical And Chemical Properties Analysis

The color and form of this compound are reported in the product specification.

Scientific Research Applications

Antitumor Applications

5-[(4-Aminopiperidin-1-yl)sulfonyl]pyrimidine-2,4(1H,3H)-dione hydrochloride has shown potential in antitumor applications. Sulfonamide derivatives, including similar compounds, have been designed and synthesized for their antitumor properties, demonstrating high therapeutic indexes and low toxicity in mouse models (Huang, Lin, & Huang, 2001).

Synthesis and Bioactivity

The compound is part of a group that includes various synthesized pyrimidine derivatives. These compounds have been synthesized using different methods and evaluated for their bioactivity, including antimicrobial and antiviral activities. For instance, pyrimido[4,5-d]pyrimidine derivatives have been synthesized in various studies and evaluated for their biological activities, including their interaction with DNA and potential antimicrobial properties (Brahmachari et al., 2020), (Vlasov et al., 2022).

Interaction with DNA

Studies have also focused on the interaction of similar sulfonamide derivatives with DNA. For example, the binding affinity of sulfonyl 5-fluorouracil derivatives with DNA has been investigated, providing insights into the connections between the chemical structure of these compounds and their anticancer activities (Hu et al., 2012).

Potential as Chemosensors

Some derivatives of pyrimidine diones have been studied for their potential as selective colorimetric and fluorescent chemosensors, indicating the versatility of these compounds in different scientific applications (Singh et al., 2013).

Computational Studies

Computational studies have been conducted on similar sulfonamides to understand their quantum chemical properties and potential biological applications (Gaurav & Krishna, 2021).